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Abstract

Verofylline (1,8-dimethyl-3-(2-methylbutyl)-7H-purine-2,6-dione) is a synthetic xanthine
derivative with potential applications as a bronchodilator. As a member of the methylxanthine
class of compounds, its mechanism of action is presumed to involve the inhibition of
phosphodiesterases (PDEs) and antagonism of adenosine receptors, leading to smooth
muscle relaxation in the airways. This technical guide provides a comprehensive overview of
Verofylline, including its chemical properties and available clinical data. Due to the limited
availability of specific preclinical data for Verofylline, this document incorporates
representative data from the well-characterized xanthine derivative, Theophylline, to provide a
thorough understanding of the pharmacological profile and experimental evaluation typical for
this class of compounds.

Introduction

Xanthine derivatives, such as caffeine and theophylline, are a well-established class of
pharmacologically active compounds with a long history of use in medicine, particularly for the
treatment of respiratory diseases like asthma and chronic obstructive pulmonary disease
(COPD). Their primary mechanisms of action include the non-selective inhibition of
phosphodiesterase enzymes and the blockade of adenosine receptors.[1][2] Verofylline, a
polysubstituted methylxanthine, has been investigated for its potential as a long-acting
bronchodilator.[3] This document aims to consolidate the available technical information on
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Verofylline and to provide a framework for its further investigation by presenting relevant data
and experimental protocols from the closely related compound, Theophylline.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Verofylline is presented in Table 1.

Table 1: Chemical and Physical Properties of Verofylline

Property Value

IUPAC Name 3;08::methyl-3-(2-methylbutyl)-7H-purine-2,6-
Molecular Formula C12H18N4O2

Molecular Weight 250.30 g/mol

CAS Number 66172-75-6

Synonyms CK-0383, Verofilina, Verofyllinum

Pharmacological Profile

The pharmacological effects of xanthine derivatives are primarily mediated through two key
mechanisms: inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine
receptors.

Mechanism of Action: Signaling Pathways

The bronchodilatory and anti-inflammatory effects of xanthine derivatives are believed to be
mediated through the signaling pathways depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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